AP20187

• CAS No.: 195514-80-8
• Product Name: AP20187
• Molecular Formula: C82H107N5O20
• Molecular Weight: 1482.773
• IUPAC Name: [(1R)-3-(3,4-dimethoxyphenyl)-1-[3-[2-[[2-[[[2-[3-[(1R)-3-(3,4-dimethoxyphenyl)-1-[(2S)-1-[(2S)-2-(3,4,5-trimethoxyphenyl)butanoyl]piperidine-2-carbonyl]oxypropyl]phenoxy]acetyl]amino]methyl]-3-(dimethylamino)propyl]amino]-2-oxoethoxy]phenyl]propyl] (2S)-1-[(2S)-2-(3,4,5-trimethoxyphenyl)butanoyl]piperidine-2-carboxylate
• Standard InChI: InChI=1S/C82H107N5O20/c1-15-61(57-43-71(98-9)77(102-13)72(44-57)99-10)79(90)86-37-19-17-27-63(86)81(92)106-65(33-29-52-31-35-67(94-5)69(39-52)96-7)55-23-21-25-59(41-55)104-50-75(88)83-47-54(49-85(3)4)48-84-76(89)51-105-60-26-22-24-56(42-60)66(34-30-53-32-36-68(95-6)70(40-53)97-8)107-82(93)64-28-18-20-38-87(64)80(91)62(16-2)58-45-73(100-11)78(103-14)74(46-58)101-12/h21-26,31-32,35-36,39-46,54,61-66H,15-20,27-30,33-34,37-38,47-51H2,1-14H3,(H,83,88)(H,84,89)/t61-,62-,63-,64-,65+,66+/m0/s1
• Standard InChIKey: NSBGUMKAXUXKGI-BPNHAYRBSA-N
• SMILES: CCC(C1=CC(=C(C(=C1)OC)OC)OC)C(=O)N2CCCCC2C(=O)OC(CCC3=CC(=C(C=C3)OC)OC)C4=CC(=CC=C4)OCC(=O)NCC(CNC(=O)COC5=CC=CC(=C5)C(CCC6=CC(=C(C=C6)OC)OC)OC(=O)C7CCCCN7C(=O)C(CC)C8=CC(=C(C(=C8)OC)OC)OC)CN(C)C
• Appearance: Solid powder
• Description: AP20187 is a chemical inducer of dimerization. AP20187-mediated activation of a chimeric insulin receptor results in insulin-like actions in skeletal muscle and liver of diabetic mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AP20187; AP-20187; AP 20187.
• Reference: 1: Cotugno G, Formisano P, Giacco F, Colella P, Beguinot F, Auricchio A. AP20187-mediated activation of a chimeric insulin receptor results in insulin-like actions in skeletal muscle and liver of diabetic mice. Hum Gene Ther. 2007 Feb;18(2):106-17. PubMed PMID: 17328681.; 2: Allocca M, Di Vicino U, Petrillo M, Carlomagno F, Domenici L, Auricchio A. Constitutive and AP20187-induced Ret activation in photoreceptors does not protect from light-induced damage. Invest Ophthalmol Vis Sci. 2007 Nov;48(11):5199-206. PubMed PMID: 17962474.; 3: Alfa RW, Tuszynski MH, Blesch A. A novel inducible tyrosine kinase receptor to regulate signal transduction and neurite outgrowth. J Neurosci Res. 2009 Sep;87(12):2624-31. doi: 10.1002/jnr.22101. PubMed PMID: 19405107; PubMed Central PMCID: PMC2854653.; 4: Burnett SH, Beus BJ, Avdiushko R, Qualls J, Kaplan AM, Cohen DA. Development of peritoneal adhesions in macrophage depleted mice. J Surg Res. 2006 Apr;131(2):296-301. Epub 2005 Nov 14. PubMed PMID: 16289593.; 5: Zlatic SA, Grossniklaus EJ, Ryder PV, Salazar G, Mattheyses AL, Peden AA, Faundez V. Chemical-genetic disruption of clathrin function spares adaptor complex 3-dependent endosome vesicle biogenesis. Mol Biol Cell. 2013 Aug;24(15):2378-88. doi: 10.1091/mbc.E12-12-0860. Epub 2013 Jun 12. PubMed PMID: 23761069; PubMed Central PMCID: PMC3727930.; 6: Zhao SM, Gu XC, Chang NB, Xu XD, Peng MT. [Long-term expansion of T cell progenitors by JAK3 gene transduced primitive hematopoietic cells in vitro]. Zhonghua Yi Xue Za Zhi. 2006 Jun 27;86(24):1701-5. Chinese. PubMed PMID: 16854326.; 7: Souza DS, Spencer DM, Salles TS, Salomão MA, Payen E, Beuzard Y, Carvalho HF, Costa FF, Saad ST. Death switch for gene therapy: application to erythropoietin transgene expression. Braz J Med Biol Res. 2010 Jul;43(7):634-44. Epub 2010 May 21. PubMed PMID: 20499015.; 8: Bedel A, Beliveau F, Lamrissi-Garcia I, Rousseau B, Moranvillier I, Rucheton B, Guyonnet-Dupérat V, Cardinaud B, de Verneuil H, Moreau-Gaudry F, Dabernat S. Preventing Pluripotent Cell Teratoma in Regenerative Medicine Applied to Hematology Disorders. Stem Cells Transl Med. 2017 Feb;6(2):382-393. doi: 10.5966/sctm.2016-0201. Epub 2016 Sep 7. PubMed PMID: 28191782.; 9: Song GJ, Hinkle PM. Regulated dimerization of the thyrotropin-releasing hormone receptor affects receptor trafficking but not signaling. Mol Endocrinol. 2005 Nov;19(11):2859-70. Epub 2005 Jul 14. PubMed PMID: 16020481.; 10: Bedel A, Beliveau F, Lamrissi-Garcia I, Rousseau B, Moranvillier I, Rucheton B, Guyonnet-Dupérat V, Cardinaud B, de Verneuil H, Moreau-Gaudry F, Dabernat S. Preventing Pluripotent Cell Teratoma in Regenerative Medicine Applied to Hematology Disorders. Stem Cells Transl Med. 2016 Sep 7. pii: sctm.2016-0201. [Epub ahead of print] PubMed PMID: 27604214.; 11: Okazuka K, Beard BC, Emery DW, Schwarzwaelder K, Spector MR, Sale GE, von Kalle C, Torok-Storb B, Kiem HP, Blau CA. Long-term regulation of genetically modified primary hematopoietic cells in dogs. Mol Ther. 2011 Jul;19(7):1287-94. doi: 10.1038/mt.2011.8. Epub 2011 Feb 15. Erratum in: Mol Ther. 2011 Nov;19(11):2102. Torok-Storb, Beverly [added]. PubMed PMID: 21326218; PubMed Central PMCID: PMC3129573.; 12: Cotugno G, Pollock R, Formisano P, Linher K, Beguinot F, Auricchio A. Pharmacological regulation of the insulin receptor signaling pathway mimics insulin action in cells transduced with viral vectors. Hum Gene Ther. 2004 Nov;15(11):1101-8. PubMed PMID: 15610610.; 13: Zhao SM, Gu XC, Chang NB, Clackson T, Blau CA. [Long term regulated expansion and committed differentiation of JAK2 gene transfected hematopoietic stem/progenitor cells in vitro]. Zhonghua Xue Ye Xue Za Zhi. 2004 Feb;25(2):65-9. Chinese. PubMed PMID: 14990041.; 14: Ahmed S, Xie J, Horne D, Williams JC. Photocleavable dimerizer for the rapid reversal of molecular trap antagonists. J Biol Chem. 2014 Feb 21;289(8):4546-52. doi: 10.1074/jbc.C113.513622. Epub 2014 Jan 13. PubMed PMID: 24421317; PubMed Central PMCID: PMC3931014.; 15: Wang NK, Lai CC, Liu CH, Yeh LK, Chou CL, Kong J, Nagasaki T, Tsang SH, Chien CL. Origin of fundus hyperautofluorescent spots and their role in retinal degeneration in a mouse model of Goldmann-Favre syndrome. Dis Model Mech. 2013 Sep;6(5):1113-22. doi: 10.1242/dmm.012112. Epub 2013 Jul 4. PubMed PMID: 23828046; PubMed Central PMCID: PMC3759331.; 16: Hamm LM, Tam BM, Moritz OL. Controlled rod cell ablation in transgenic Xenopus laevis. Invest Ophthalmol Vis Sci. 2009 Feb;50(2):885-92. doi: 10.1167/iovs.08-2337. Epub 2008 Oct 3. PubMed PMID: 18836175.; 17: Jackson MF, Scatena M, Giachelli CM. Osteoclast precursors do not express CD68: results from CD68 promoter-driven RANK transgenic mice. FEBS Lett. 2017 Mar;591(5):728-736. doi: 10.1002/1873-3468.12588. Epub 2017 Feb 20. PubMed PMID: 28173622.; 18: Zhao SM, Chang NB, Gu XC. [Promotion of in vitro long term expansion of primitive multipotential hematopoietic cells by transduced JAK2 gene]. Zhonghua Yi Xue Za Zhi. 2004 Jun 2;84(11):949-53. Chinese. PubMed PMID: 15329285.; 19: Miura T, Nagamune T, Kawahara M. Ligand-inducible dimeric antibody for selecting antibodies against a membrane protein based on mammalian cell proliferation. Biotechnol Bioeng. 2016 May;113(5):1113-23. doi: 10.1002/bit.25858. Epub 2015 Oct 26. PubMed PMID: 26479395.; 20: Muromoto R, Yamamoto T, Yumioka T, Sekine Y, Sugiyama K, Shimoda K, Oritani K, Matsuda T. Daxx enhances Fas-mediated apoptosis in a murine pro-B cell line, BAF3. FEBS Lett. 2003 Apr 10;540(1-3):223-8. PubMed PMID: 12681512.
• PubChem Compound: 78357784
• Last Modified: Dec 03 2021